Cas no 342023-90-9 (3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol)

• Product Name: 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol
• CAS No: 342023-90-9
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• CID: 1462137
• PubChem ID: 23076503
• Update Time: 2025-05-19

3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-methanol, 3-methyl-1-(2-pyridinyl)-
• 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol
• 342023-90-9
• 3-methyl-1-(2-pyridyl)-1H-pyrazol-4-ylmethanol
• (3-methyl-1-pyridin-2-yl-1H-pyrazol-4-yl)methanol
• [3-methyl-1-(2-pyridinyl)-1H-pyrazol-4-yl]methanol
• LUSCOZQZVGVPHJ-UHFFFAOYSA-N
• [3-methyl-1-(2-pyridyl)-1H-pyrazol-4-yl]methanol
• SCHEMBL4034446
• [3-Methyl-1-(pyridin-2-yl)-1H-pyrazol-4-yl]methanol
• EN300-1461211

• Inchi： 1S/C10H11N3O/c1-8-9(7-14)6-13(12-8)10-4-2-3-5-11-10/h2-6,14H,7H2,1H3
• InChI Key： LUSCOZQZVGVPHJ-UHFFFAOYSA-N
• SMILES： OCC1=CN(C2C=CC=CN=2)N=C1C

Computed Properties

• Exact Mass: 189.09033
• Monoisotopic Mass: 189.090211983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 50.9Ų

Experimental Properties

• PSA: 50.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol

Comprehensive Overview of 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol (CAS No. 342023-90-9)

3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol (CAS No. 342023-90-9) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound features a pyrazole ring fused with a pyridine moiety, making it a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications as a bioactive scaffold for drug discovery, given its ability to interact with various biological targets.

In recent years, the demand for pyrazole derivatives like 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol has surged, driven by their role in developing antimicrobial agents and anti-inflammatory drugs. This compound's methanol functional group enhances its solubility, a critical factor in formulation development. Its CAS No. 342023-90-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and material science.

The synthesis of 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol typically involves multi-step reactions, including cyclization and functional group modification. Its pyridine-pyrazole hybrid structure is analogous to several FDA-approved drugs, sparking interest in its structure-activity relationship (SAR) studies. Researchers are also exploring its potential in catalysis and coordination chemistry, given its ability to act as a ligand for metal ions.

From an industrial perspective, CAS No. 342023-90-9 is valued for its scalability and compatibility with green chemistry principles. Companies are investing in sustainable synthesis routes to minimize environmental impact, aligning with global trends like carbon neutrality. The compound's thermal stability and low toxicity further bolster its appeal for large-scale applications.

In the context of AI-driven drug discovery, 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol is often cited in machine learning models predicting molecular properties. Its structural complexity makes it a benchmark for computational chemistry algorithms. Additionally, its patent landscape reveals growing IP activity, particularly in biopharmaceuticals and crop protection.

For laboratory use, the compound requires standard handling protocols, though it is not classified as hazardous under major regulatory frameworks. Its analytical characterization via NMR, HPLC, and mass spectrometry is well-documented, aiding quality control. As the scientific community prioritizes precision medicine, derivatives of pyrazole-pyridine hybrids like this are poised to play a pivotal role.

In summary, 3-methyl-1-(pyridin-2-yl)-1H-pyrazol-4-ylmethanol (CAS No. 342023-90-9) exemplifies the intersection of innovation and practical utility in modern chemistry. Its multifaceted applications—from drug development to green synthesis—underscore its importance in both academic and industrial settings.